Cas no 1286733-02-5 (2-{4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazin-1-yl}pyrimidine)

• Product Name: 2-{4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazin-1-yl}pyrimidine
• CAS No: 1286733-02-5
• MF: C₁₇H₁₉N₅O₂S
• MW: 357.430061578751
• CID: 6216447
• PubChem ID: 52907485
• Update Time: 2025-05-20

2-{4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazin-1-yl}pyrimidine
• F6125-0497
• AKOS024532796
• (4-pyrimidin-2-ylpiperazin-1-yl)-[1-(thiophene-2-carbonyl)azetidin-3-yl]methanone
• VU0532610-1
• 1286733-02-5
• (4-(pyrimidin-2-yl)piperazin-1-yl)(1-(thiophene-2-carbonyl)azetidin-3-yl)methanone
• 2-{4-[1-(thiophene-2-carbonyl)azetidine-3-carbonyl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C17H19N5O2S/c23-15(13-11-22(12-13)16(24)14-3-1-10-25-14)20-6-8-21(9-7-20)17-18-4-2-5-19-17/h1-5,10,13H,6-9,11-12H2
• InChI Key： UOOACZJNWAKTTH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC(C(N2CCN(C3N=CC=CN=3)CC2)=O)C1)=O

Computed Properties

• Exact Mass: 357.12594604g/mol
• Monoisotopic Mass: 357.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-{4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazin-1-yl}pyrimidine

Comprehensive Overview of 2-{4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazin-1-yl}pyrimidine (CAS No. 1286733-02-5)

In the rapidly evolving field of medicinal chemistry, 2-{4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazin-1-yl}pyrimidine (CAS No. 1286733-02-5) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrimidine core with a thiophene-carbonyl-azetidine moiety, linked through a piperazine scaffold, making it a promising candidate for drug discovery and development.

The compound's molecular architecture is particularly noteworthy for its ability to interact with biological targets such as kinases and GPCRs, which are hot topics in current pharmaceutical research. Researchers are increasingly focusing on small-molecule inhibitors and allosteric modulators, and this compound's multi-ring system offers versatile binding capabilities. Its thiophene and azetidine components are frequently searched in relation to fragment-based drug design and bioisosteric replacements, aligning with modern trends in computational chemistry.

From a synthetic perspective, CAS No. 1286733-02-5 exemplifies advancements in amide coupling and heterocyclic condensation techniques. The incorporation of the azetidine-3-carbonyl group is particularly relevant to discussions about ring strain and conformational restriction—key concepts in improving drug-like properties. Recent publications have highlighted similar structures in the context of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology dominating 2023-2024 drug discovery forums.

The physicochemical properties of this compound—including its logP, polar surface area, and hydrogen bond acceptors/donors—make it a subject of interest in ADMET prediction studies. These parameters are critical for researchers querying terms like "improving oral bioavailability" or "CNS permeability predictors," which consistently rank high in pharmaceutical search analytics. Its balanced lipophilicity profile suggests potential for both peripheral and central targets, though experimental validation remains ongoing.

In the context of structure-activity relationship (SAR) studies, modifications to the pyrimidine or thiophene rings could yield derivatives with enhanced selectivity—a frequent focus area in kinase inhibitor optimization. The presence of the piperazine linker also invites comparisons to FDA-approved drugs containing this privileged structure, a connection often explored in drug repurposing literature. Patent databases reveal growing interest in this chemotype for immuno-oncology and neurodegenerative disease applications.

Analytical characterization of 1286733-02-5 typically involves LC-MS and NMR techniques, with particular attention to the stereochemistry of the azetidine ring. These methods align with trending searches for "chiral separation in drug development" and "QC strategies for NCEs." The compound's stability under various pH conditions is another area of investigation, especially for researchers studying prodrug design approaches.

From a commercial standpoint, suppliers often highlight this compound's role in high-throughput screening libraries, responding to market demand for diverse chemical space exploration. Its intermediate status in multi-step syntheses makes it valuable for medicinal chemistry outsourcing projects—a rapidly growing sector in the pharmaceutical industry. Current Good Manufacturing Practice (cGMP) considerations for such building blocks are frequently discussed in regulatory forums.

Future research directions may explore the compound's potential in covalent inhibitor design through modification of its carbonyl groups, or its utility in DNA-encoded library technology. These applications correspond with rising Google Trends data for "targeted protein degradation" and "next-generation screening platforms." As the scientific community continues to investigate 1286733-02-5, its role in addressing unmet medical needs remains an exciting frontier in chemical biology.